3-Bromo-N-(cyclopropylmethyl)-5-methylbenzamide

• IUPAC Name: 3-bromo-N-(cyclopropylmethyl)-5-methylbenzamide
• InChI: InChI=1S/C12H14BrNO/c1-8-4-10(6-11(13)5-8)12(15)14-7-9-2-3-9/h4-6,9H,2-3,7H2,1H3,(H,14,15)
• InChI Key: VIHJUFOBZLMAPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Br)C(=O)NCC2CC2
• Molecular Formula: C12H14BrNO
• Molecular Weight: 268.15 g/mol

Description

3-Bromo-N-(cyclopropylmethyl)-5-methylbenzamide (3-BrCPMMB) is an organic compound that is widely used in scientific research, particularly in the fields of organic synthesis, pharmaceuticals, and biochemistry. 3-BrCPMMB is a member of the benzamide family, which includes several important compounds that are used as drugs and in various laboratory experiments. 3-BrCPMMB is unique in that it has both a bromine atom and a cyclopropylmethyl group, which makes it a useful tool for researchers.

Scientific Research Applications

3-Bromo-N-(cyclopropylmethyl)-5-methylbenzamide is used in a variety of scientific research applications. It is used in organic synthesis as a reagent for the synthesis of other organic compounds. It is also used as a ligand in coordination chemistry, as a catalyst in the synthesis of polymers, and as a building block in pharmaceutical research. In addition, 3-Bromo-N-(cyclopropylmethyl)-5-methylbenzamide is used in biochemistry research, as it is a useful tool for studying the structure and function of proteins, enzymes, and other biomolecules.

Mechanism Of Action

The mechanism of action of 3-Bromo-N-(cyclopropylmethyl)-5-methylbenzamide is not yet fully understood. It is believed that the bromine atom is responsible for its reactivity, as it can form covalent bonds with other molecules. It is also believed that the cyclopropylmethyl group is responsible for its solubility in organic solvents, as it is more soluble than other benzamides.

Biochemical And Physiological Effects

The biochemical and physiological effects of 3-Bromo-N-(cyclopropylmethyl)-5-methylbenzamide are not yet fully understood. However, it has been shown to have antimicrobial activity against certain bacteria and fungi. It has also been shown to have an inhibitory effect on the growth of certain cancer cells. In addition, 3-Bromo-N-(cyclopropylmethyl)-5-methylbenzamide has been shown to have an anti-inflammatory effect in animal studies.

Advantages And Limitations For Lab Experiments

3-Bromo-N-(cyclopropylmethyl)-5-methylbenzamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable at room temperature. It is also soluble in organic solvents, which makes it easy to work with in the laboratory. However, 3-Bromo-N-(cyclopropylmethyl)-5-methylbenzamide can be toxic if ingested, and it can be corrosive if it comes into contact with skin or eyes. Therefore, it should be handled with care in the laboratory.

Future Directions

There are several potential future directions for 3-Bromo-N-(cyclopropylmethyl)-5-methylbenzamide research. One potential direction is to further explore its antimicrobial and anti-cancer activities. In addition, further research could be conducted to investigate its potential to inhibit the growth of other types of cancer cells. Another potential direction is to explore its potential as a drug delivery system, as it is soluble in organic solvents and can form covalent bonds with other molecules. Finally, further research could be conducted to investigate its potential to be used as a catalyst in the synthesis of polymers.